![molecular formula C8H9NO2 B048440 3-Amino-4-methylbenzoic acid CAS No. 2458-12-0](/img/structure/B48440.png)
3-Amino-4-methylbenzoic acid
Overview
Description
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Scientific Research Applications
Synthesis of Various Compounds : It is used for synthesizing thiosemicarbazide, thiosemicabazones, and thiosemicabazones (Boi, Korzha, & Barba, 1999).
Polymer Science : It plays a role in synthesizing novel water-soluble poly(m-benzamide)s with specific properties like narrow molecular weight distributions and lower critical solution temperatures in water (Sugi, Ohishi, Yokoyama, & Yokozawa, 2006).
Anti-Cancer Drug Synthesis : This compound is a key intermediate in the synthesis of anti-cancer drugs that inhibit thymidylate synthase (Cao Sheng-li, 2004).
Biosynthesis of Antibiotics : 3-Amino-5-hydroxybenzoic acid, closely related to 3-Amino-4-methylbenzoic acid, is involved in the biosynthesis of several important classes of antibiotics (Becker, 1984).
Conductivity in Polyaniline : As a dopant for polyaniline, it can enhance conductivity, achieving high levels (102 S/cm) when mixed with polyaniline (Amarnath & Palaniappan, 2005).
Synthesis of Aminomethylmonoalkylphosphinate : The preparation of ethyl 4-(aminomethyl) benzyl (methyl) phosphinate, a protocol using this compound, is useful for synthesizing aminomethylmonoalkylphosphinate (Ding & Yan, 2012).
Educational Applications : The synthesis of 4-amino-3-nitrobenzoic acid methyl ester via a simple Fischer esterification reaction is designed for use in introductory organic chemistry courses (Kam, Levonis, & Schweiker, 2020).
Microbiological Research : It's involved in the anaerobic catabolism of 3-methylbenzoate and m-xylene in Azoarcus sp., a denitrifying -Proteobacterium (Juárez et al., 2013).
Ionic Compound Formation : It's used in forming ionic compounds like 2-amino-6-methylpyridinium 3-methylbenzoate and 2-amino-6-methylpyridinium 4-methylbenzoate, with proton transfer to the pyridine nitrogen of 2-amino-6-methylpyridine (Thanigaimani et al., 2015).
Crystal Structure Prediction : Its applicability in a synthon-based approach to crystal structure prediction for 2-methylbenzoic acid and 2-amino-4-methylpyrimidine compounds, particularly when combined with computational and experimental techniques, is significant (Thakur & Desiraju, 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that the compound can cause irritation to the skin and eyes, and may affect the respiratory system .
Mode of Action
It’s suggested that the compound may disrupt cell membrane integrity, leading to the leakage of electrolytes and proteins .
Result of Action
It’s known to cause skin and eye irritation, and may affect the respiratory system .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Amino-4-methylbenzoic acid. For instance, thermal decomposition can lead to the release of irritating gases and vapors . Therefore, it’s important to store the compound properly to maintain its stability and effectiveness.
Biochemical Analysis
Cellular Effects
It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Molecular Mechanism
It is known that the compound can participate in solution phase peptide synthesis
Temporal Effects in Laboratory Settings
The compound is known to be very soluble in water , suggesting that it could be easily distributed in aqueous solutions. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking.
Properties
IUPAC Name |
3-amino-4-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,9H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKFIFYROMAAUDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30179319 | |
Record name | 3-Amino-p-toluic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30179319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2458-12-0 | |
Record name | 3-Amino-4-methylbenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2458-12-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-4-methylbenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002458120 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-p-toluic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=597 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Amino-p-toluic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30179319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-p-toluic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.767 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AMINO-4-METHYLBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BU165505VM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the structural characteristics of 3-Amino-4-methylbenzoic acid?
A: this compound is an organic compound with the molecular formula C8H9NO2. Its molecular weight is 151.16 g/mol. Although detailed spectroscopic data is limited in the provided research, studies utilize techniques like H-1, C-13, and Sn-119 NMR, as well as Mossbauer spectroscopy to characterize 3A4MBA and its derivatives. []
Q2: How is this compound used in polymer synthesis?
A: 3A4MBA serves as a valuable monomer in synthesizing poly(amide-imide)s. For example, it reacts with bisphenol A dianhydride to form diimide-containing dicarboxylic acid monomers. These monomers are subsequently polymerized with diamines like 1,3-diaminomesitylene or 1,5-diaminonaphthalene to yield soluble and thermally stable poly(amide-imide)s. [] This one-pot synthesis method eliminates the need to isolate the intermediate dicarboxylic acid monomers, streamlining the process. [] Additionally, incorporating 3A4MBA into poly(amide-imide)s contributes to their solubility in aprotic polar solvents such as NMP, DMAc, and DMSO. []
Q3: Can this compound be utilized in the development of novel metal complexes?
A: Yes, 3A4MBA acts as a ligand to form coordination complexes with metals like europium. Research demonstrates the synthesis of a dimeric europium complex, [Eu(AMBA)3(H2O)2·H2O]2, where 3A4MBA is denoted as AMBA. [] Structural analysis using X-ray diffraction revealed that the dimer formed through bridging oxygen atoms of carboxylate groups. [] This highlights the ability of 3A4MBA to facilitate the creation of unique metal complexes with potentially interesting properties.
Q4: Does this compound play a role in developing organometallic compounds?
A: Research showcases the synthesis of diethyltin(IV) and di-n-butyltin(IV) 3-amino-4-methylbenzoates. [] These organotin(IV) compounds are created through the reaction of diethyl- or di-n-butyltin(IV) oxides with this compound. [] These compounds were characterized using various spectroscopic techniques, including NMR and Mossbauer spectroscopy. []
Q5: Are there any studies on the sublimation properties of this compound?
A: Yes, thermodynamic studies have investigated the sublimation of 3A4MBA using the Knudsen mass-loss effusion technique. [] Researchers measured vapor pressures at various temperatures to determine the standard molar enthalpy, entropy, and Gibbs energies of sublimation at 298.15 K. [] This data contributes to a better understanding of the compound's physical properties.
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